Cas no 2228259-89-8 (3-(2-fluoro-6-nitrophenyl)propan-1-ol)

• Product Name: 3-(2-fluoro-6-nitrophenyl)propan-1-ol
• CAS No: 2228259-89-8
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 6235286
• PubChem ID: 165671663
• Update Time: 2025-05-23

3-(2-fluoro-6-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-nitrophenyl)propan-1-ol
• EN300-1824197
• 2228259-89-8

• Inchi： 1S/C9H10FNO3/c10-8-4-1-5-9(11(13)14)7(8)3-2-6-12/h1,4-5,12H,2-3,6H2
• InChI Key： CKVYUOYRUCTKRO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CCCO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Additional information on 3-(2-fluoro-6-nitrophenyl)propan-1-ol

Comprehensive Overview of 3-(2-fluoro-6-nitrophenyl)propan-1-ol (CAS No. 2228259-89-8): Properties, Applications, and Industry Insights

3-(2-fluoro-6-nitrophenyl)propan-1-ol (CAS No. 2228259-89-8) is a fluorinated nitroaromatic compound with a growing presence in pharmaceutical and agrochemical research. This specialty chemical is characterized by its unique molecular structure, combining a fluorine substituent and nitro group on an aromatic ring, which confers distinct electronic properties and reactivity patterns. The compound's propanol side chain further enhances its versatility as a building block in organic synthesis.

Recent studies highlight the compound's potential as an intermediate in the development of targeted drug candidates, particularly in kinase inhibitor research. The fluoro-nitro aromatic moiety is increasingly recognized for its ability to modulate biological activity through hydrogen bonding interactions and electron-withdrawing effects. Researchers are particularly interested in its application for structure-activity relationship (SAR) studies, where subtle modifications can significantly alter pharmacological profiles.

From a synthetic chemistry perspective, 3-(2-fluoro-6-nitrophenyl)propan-1-ol offers multiple handles for further functionalization. The hydroxyl group can undergo standard alcohol transformations, while the nitro group presents opportunities for reduction to amines or participation in nucleophilic aromatic substitution reactions. The ortho-fluorine position adds another dimension of reactivity, often facilitating selective transformations under mild conditions.

In material science applications, derivatives of this compound have shown promise in the development of advanced organic electronic materials. The electron-deficient aromatic system, when incorporated into π-conjugated systems, can significantly influence charge transport properties. This has led to exploration in organic semiconductor research and photovoltaic material development, aligning with current industry focus on sustainable energy solutions.

The compound's stability profile makes it suitable for various process chemistry applications. Recent process optimization studies have demonstrated efficient routes to multigram-scale synthesis of this intermediate, addressing one of the key challenges in medicinal chemistry – the reliable supply of complex building blocks. This scalability aspect is particularly relevant given the pharmaceutical industry's emphasis on continuous manufacturing and flow chemistry approaches.

Analytical characterization of 3-(2-fluoro-6-nitrophenyl)propan-1-ol typically involves a combination of HPLC purity analysis, mass spectrometry, and comprehensive NMR spectroscopy (including ¹⁹F NMR). The fluorine atom provides a convenient probe for reaction monitoring, while the nitro group's strong UV absorption facilitates chromatographic detection. These analytical features contribute to the compound's popularity in method development studies.

Environmental and safety considerations for handling this compound follow standard protocols for nitroaromatic compounds. While not classified as highly hazardous, appropriate precautions should be taken during synthesis and handling, particularly regarding dust control and static electricity prevention. The compound's biodegradation pathways are currently under investigation as part of broader studies on green chemistry approaches to fluorinated compounds.

Market trends indicate increasing demand for such fluorinated building blocks, driven by the pharmaceutical industry's continued focus on fluorine-containing drugs. Approximately 30% of newly approved small molecule drugs now contain fluorine, creating sustained interest in novel fluorinated intermediates. This compound's combination of fluorine and nitro functionalities positions it well for applications in drug discovery pipelines.

Future research directions may explore the compound's potential in click chemistry applications, particularly through modification of the alcohol group to create functional handles for bioconjugation. Additionally, its use in metal-organic frameworks (MOFs) as a functional linker is an emerging area of investigation, leveraging both the aromatic system and propanol chain for framework construction.

For synthetic chemists working with 3-(2-fluoro-6-nitrophenyl)propan-1-ol, recent literature suggests optimal conditions for common transformations. The nitro group can be selectively reduced in the presence of the fluorine using catalytic hydrogenation protocols, while the alcohol can be oxidized to the corresponding aldehyde without affecting the aromatic substituents. These selective transformations underscore the compound's value in multistep synthesis strategies.

In summary, 3-(2-fluoro-6-nitrophenyl)propan-1-ol (CAS No. 2228259-89-8) represents an important chemical intermediate with diverse applications across pharmaceutical development, materials science, and synthetic methodology. Its unique combination of functional groups continues to inspire innovative applications in both academic and industrial research settings.